3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-(2-chlorophenyl)-4-phenyl-1,2,4-triazole
• InChI: InChI=1S/C14H10ClN3/c15-13-9-5-4-8-12(13)14-17-16-10-18(14)11-6-2-1-3-7-11/h1-10H
• InChI Key: HKSDKHILVJHUEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NN=C2C3=CC=CC=C3Cl
• Molecular Formula: C14H10ClN3
• DSSTOX Substance ID: DTXSID80641051
• Molecular Weight: 255.70 g/mol
• CAS RN: 88032-10-4

Description

3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole (CPTPT) is a triazole compound that has been widely studied in the scientific community due to its potential applications in various fields. This compound is synthesized by the reaction of 2-chlorophenol and phenylhydrazine in basic medium. CPTPT has been studied for its potential use in medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole has been studied for its potential use in medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole has been used as a starting material for the synthesis of various heterocyclic compounds with potential therapeutic properties. In organic synthesis, 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole has been used as a precursor for the synthesis of other triazoles and other heterocyclic compounds. In biochemistry, 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole has been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs and other xenobiotics.

Mechanism of Action

The mechanism of action of 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole is not fully understood, but it is believed to involve the inhibition of enzymes involved in the metabolism of drugs and other xenobiotics. In particular, 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole has been shown to inhibit cytochrome P450 enzymes, which are involved in the metabolism of many drugs and other xenobiotics. This inhibition leads to an increase in the bioavailability of the drugs, which can be beneficial in some cases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole have not been well studied, but it is believed to have some beneficial effects. In particular, 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole has been found to have antioxidant and anti-inflammatory properties, which could potentially be useful in the treatment of various diseases. In addition, 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole has been found to inhibit the growth of certain bacteria, which could be beneficial in the treatment of infections.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole in lab experiments include its high yield, its ability to be synthesized in aqueous solution, and its potential applications in medicinal chemistry and organic synthesis. The main limitation of using 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole in lab experiments is its potential toxicity, which can be mitigated by using protective equipment and following safety protocols.

Future Directions

There are many potential future directions for 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole research. These include further studies of its mechanism of action, its potential therapeutic applications, and its potential use as a starting material for the synthesis of other heterocyclic compounds. In addition, further studies of its biochemical and physiological effects could lead to new therapeutic applications. Finally, further studies of its potential toxicity could lead to safer and more effective use of 3-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazole in lab experiments.